2-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzaldehyde

• IUPAC Name: 2-bromo-4-[(2,4-dichlorophenyl)methoxy]-5-methoxybenzaldehyde
• InChI: InChI=1S/C15H11BrCl2O3/c1-20-14-4-10(7-19)12(16)6-15(14)21-8-9-2-3-11(17)5-13(9)18/h2-7H,8H2,1H3
• InChI Key: KOOOEVHEAMOMJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)Br)OCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H11BrCl2O3
• DSSTOX Substance ID: DTXSID701181434
• Molecular Weight: 390.1 g/mol
• CAS RN: 340216-56-0

Description

“2-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzaldehyde” is a chemical compound. Its versatile properties make it valuable for various applications, from drug discovery to material synthesis.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of non-peptide small molecular antagonists, particularly benzamide derivatives. These derivatives were synthesized through a series of chemical reactions, including elimination, reduction, and bromination, starting from halogenated benzaldehydes and piperidine derivatives. The final products were characterized using NMR, MS, and were tested for biological activity, indicating their potential as CCR5 antagonists (Bi, 2015).

Biological Activity Studies

• Another study focused on the synthesis of N-allyl-4-piperidyl benzamide derivatives using a similar approach. The synthesized compounds were aimed at developing novel CCR5 antagonists. These compounds were also characterized by NMR and MS to confirm their structures (Cheng De-ju, 2014).
• Further research into the preparation and characterization of N-Allyl-N-(1-(5-bromo-2-((4-chlorobenzyl)oxy)benzyl)piperidin-4-yl)-4-chlorobenzamide revealed insights into the synthesis of novel CCR5 antagonists. The structural characterization of these compounds was done using NMR and MS techniques (Bi, 2014).

Antioxidant Activity

• There has been research into the synthesis of chalcone derivatives from halogenated vanillin, including compounds with structural similarities to 2-Bromo-4-[(2,4-dichlorobenzyl)oxy]-5-methoxybenzaldehyde. These compounds were tested for their antioxidant activities, showing that halogenated benzaldehydes could serve as precursors in synthesizing compounds with potential antioxidant properties (Rijal, Haryadi, & Anwar, 2022).

Structural Studies

• Structural and electrochemical studies have been conducted on Re(I) tricarbonyl-diimine complexes with Schiff base ligands derived from halogenated benzaldehydes, including those structurally related to the compound . These studies offer insights into the chemical behavior and potential applications of such compounds in various fields (Mirkhani, Kia, Vartooni, & Fun, 2010).